Cas no 355383-37-8 (N-(2,3-Dimethoxybenzyl)-1-(pyridin-3-yl)methanamine)

• Product Name: N-(2,3-Dimethoxybenzyl)-1-(pyridin-3-yl)methanamine
• CAS No: 355383-37-8
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• MDL: MFCD01135933
• CID: 1074292
• PubChem ID: 1075946
• Update Time: 2025-08-02

N-(2,3-Dimethoxybenzyl)-1-(pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dimethoxybenzyl)-1-(pyridin-3-yl)methanamine
• (2,3-dimethoxybenzyl)(3-pyridinylmethyl)amine
• (2,3-dimethoxybenzyl)(pyridin-3-ylmethyl)amine(SALTDATA: HBr)
• (2,3-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine
• N-[(2,3-dimethoxyphenyl)methyl]-1-pyridin-3-ylmethanamine
• [(2,3-dimethoxyphenyl)methyl](3-pyridylmethyl)amine
• [(2,3-dimethoxyphenyl)methyl](pyridin-3-ylmethyl)amine
• 1-(2,3-dimethoxyphenyl)-N-(pyridin-3-ylmethyl)methanamine
• Oprea1_794058
• 355383-37-8
• DTXSID90360089
• STK193227
• N-(2,3-DIMETHOXYBENZYL)-N-(3-PYRIDYLMETHYL)AMINE
• CS-0245303
• (2,3-DIMETHOXYBENZYL)(PYRIDIN-3-YLMETHYL)AMINE
• DB-029087
• [(2,3-dimethoxyphenyl)methyl][(pyridin-3-yl)methyl]amine
• AKOS000300161
• EN300-302954
• BBL029184
• AB00090015-01
• Oprea1_041009
• (2,3-dimethoxybenzyl)pyridin-3-ylmethylamine

• MDL： MFCD01135933
• Inchi： 1S/C15H18N2O2/c1-18-14-7-3-6-13(15(14)19-2)11-17-10-12-5-4-8-16-9-12/h3-9,17H,10-11H2,1-2H3
• InChI Key： OGNGBRQVAALBDG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CNCC1C=NC=CC=1)OC

Computed Properties

• Exact Mass: 258.13700
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.38000
• LogP: 2.77950

N-(2,3-Dimethoxybenzyl)-1-(pyridin-3-yl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(2,3-Dimethoxybenzyl)-1-(pyridin-3-yl)methanamine

Introduction to N-(2,3-Dimethoxybenzyl)-1-(pyridin-3-yl)methanamine (CAS No. 355383-37-8)

N-(2,3-Dimethoxybenzyl)-1-(pyridin-3-yl)methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 355383-37-8, has garnered attention due to its potential applications in drug development and molecular research. The presence of both dimethoxybenzyl and pyridin-3-yl moieties in its molecular structure imparts distinct chemical characteristics that make it a valuable candidate for various biochemical interactions.

The N-(2,3-dimethoxybenzyl) group contributes to the compound's solubility and stability, while the pyridin-3-yl moiety enhances its binding affinity to biological targets. These features are particularly relevant in the design of novel therapeutic agents targeting neurological and inflammatory disorders. Recent studies have highlighted the compound's role in modulating enzyme activity and receptor interactions, which are critical for developing effective treatments.

In the realm of medicinal chemistry, N-(2,3-dimethoxybenzyl)-1-(pyridin-3-yl)methanamine has been explored for its potential as a scaffold in drug discovery. Its structural framework allows for modifications that can enhance pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have leveraged this compound to develop derivatives with improved efficacy and reduced side effects. The combination of the dimethoxybenzyl and pyridin-3-yl groups provides a versatile platform for synthesizing molecules that can interact with multiple biological pathways.

The compound's relevance is further underscored by its application in preclinical studies investigating its effects on cellular signaling pathways. Specifically, it has been shown to influence the activity of enzymes involved in inflammation and neurodegeneration. These findings align with the growing interest in targeting these pathways for therapeutic intervention. The structural features of N-(2,3-dimethoxybenzyl)-1-(pyridin-3-yl)methanamine make it an attractive candidate for further investigation into potential clinical applications.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the N-(2,3-dimethoxybenzyl) group followed by the attachment of the pyridin-3-yl moiety requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct extensive research using this compound.

In conclusion, N-(2,3-dimethoxybenzyl)-1-(pyridin-3-yl)methanamine (CAS No. 355383-37-8) represents a promising area of research in pharmaceutical chemistry. Its unique structural attributes and demonstrated biological activity make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments for various diseases.